Cas no 54730-36-8 (Benzene, 1,3-dichloro-2-(trichloromethyl)-)

Benzene, 1,3-dichloro-2-(trichloromethyl)- structure
54730-36-8 structure
Product Name:Benzene, 1,3-dichloro-2-(trichloromethyl)-
CAS No:54730-36-8
MF:C7H3Cl5
MW:264.363717317581
CID:353838
PubChem ID:18784341
Update Time:2025-04-19

Benzene, 1,3-dichloro-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dichloro-2-(trichloromethyl)-
    • 1,3-dichloro-2-(trichloromethyl)benzene
    • DTXSID30596229
    • 54730-36-8
    • SCHEMBL7932263
    • Inchi: 1S/C7H3Cl5/c8-4-2-1-3-5(9)6(4)7(10,11)12/h1-3H
    • InChI Key: NFICEVMIQXDAEP-UHFFFAOYSA-N
    • SMILES: ClC(C1C(=CC=CC=1Cl)Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 261.86799
  • Monoisotopic Mass: 261.867739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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